Cas no 2138296-25-8 (2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one)

2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one is a brominated spirocyclic compound featuring a 1-oxa-4,9-diazaspiro[5.5]undecane core. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The bromoacetyl moiety enhances its utility as an electrophilic alkylating agent, enabling selective modifications in complex molecular frameworks. Its spirocyclic architecture contributes to conformational rigidity, which can improve binding affinity in medicinal chemistry applications. The compound is suitable for cross-coupling reactions and serves as a versatile building block in drug discovery. Proper handling is required due to its potential reactivity under specific conditions.
2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one structure
2138296-25-8 structure
Product Name:2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one
CAS No:2138296-25-8
MF:C10H17BrN2O2
MW:277.158181905746
CID:5861802
PubChem ID:165861606
Update Time:2025-10-23

2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • EN300-703338
    • 2138296-25-8
    • 2-bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one
    • 2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one
    • Inchi: 1S/C10H17BrN2O2/c11-7-9(14)13-4-1-10(2-5-13)8-12-3-6-15-10/h12H,1-8H2
    • InChI Key: YCRPLDSOXHXBFG-UHFFFAOYSA-N
    • SMILES: BrCC(N1CCC2(CNCCO2)CC1)=O

Computed Properties

  • Exact Mass: 276.04734g/mol
  • Monoisotopic Mass: 276.04734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 41.6Ų

2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one Pricemore >>

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Additional information on 2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one

Comprehensive Guide to 2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one (CAS No. 2138296-25-8)

2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one (CAS No. 2138296-25-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a unique spirocyclic structure, is widely utilized in drug discovery and development due to its potential as a building block for bioactive molecules. Researchers are particularly interested in its brominated ketone moiety, which offers versatile reactivity for further chemical modifications.

The molecular structure of 2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one includes a 1-oxa-4,9-diazaspiro[5.5]undecane core, a scaffold known for its conformational rigidity and ability to enhance binding affinity in medicinal chemistry. This makes it a valuable intermediate for designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently trending in drug development. The presence of the bromoacetyl group further allows for selective alkylation reactions, enabling the creation of targeted therapeutic agents.

In recent years, the demand for spirocyclic compounds like 2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one has surged due to their applications in kinase inhibitors and GPCR-targeted drugs. These compounds are frequently explored in oncology and neurodegenerative disease research, aligning with the growing interest in precision medicine. The compound’s CAS No. 2138296-25-8 is often searched in scientific databases, reflecting its relevance in academic and industrial settings.

From a synthetic chemistry perspective, 2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one is typically prepared via N-acylation of the corresponding spirocyclic amine with bromoacetyl bromide. This method ensures high purity and yield, making it a preferred route for large-scale production. The compound’s stability under standard laboratory conditions further enhances its practicality as a research reagent.

Beyond pharmaceuticals, 2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one has potential applications in material science, particularly in the development of functional polymers and catalysts. Its ability to act as a crosslinking agent or initiator in polymerization reactions is an area of ongoing investigation. Researchers are also exploring its utility in bioconjugation techniques, where it can serve as a linker for attaching biomolecules to surfaces or other functional groups.

The market for spirocyclic building blocks like this compound is expanding, driven by the increasing need for novel drug candidates and advanced materials. Companies specializing in custom synthesis and contract research often list CAS No. 2138296-25-8 in their catalogs, catering to the demands of academic and pharmaceutical clients. Regulatory compliance and high-purity standards are critical factors in its commercial distribution.

In summary, 2-Bromo-1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one (CAS No. 2138296-25-8) is a versatile and valuable compound in modern chemistry. Its unique structural features and reactivity profile make it indispensable for researchers working on drug discovery, material innovation, and chemical biology. As the scientific community continues to explore its potential, this compound is expected to remain a focal point in cutting-edge research and development.

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